N-(4-fluorophenyl)-N'-(5-methyl-2-pyridinyl)thiourea

• IUPAC Name: 1-(4-fluorophenyl)-3-(5-methylpyridin-2-yl)thiourea
• InChI: InChI=1S/C13H12FN3S/c1-9-2-7-12(15-8-9)17-13(18)16-11-5-3-10(14)4-6-11/h2-8H,1H3,(H2,15,16,17,18)
• InChI Key: YMQXGOZUNSRQIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C13H12FN3S
• Molecular Weight: 261.32 g/mol

Description

N-(4-fluorophenyl)-N'-(5-methyl-2-pyridinyl)thiourea is a synthetic compound that belongs to the class of thiourea derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-N'-(5-methyl-2-pyridinyl)thiourea is not well understood. However, it is believed to exert its pharmacological effects by modulating various molecular targets, including enzymes, receptors, and ion channels. For example, it has been reported to inhibit the activity of histone deacetylases, which play a critical role in cancer progression. It has also been shown to activate peroxisome proliferator-activated receptor gamma, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. For example, it has been reported to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It has also been shown to inhibit the growth of fungal strains, such as Candida albicans and Aspergillus flavus. In addition, it has been reported to improve glucose tolerance and insulin sensitivity in diabetic rats.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-N'-(5-methyl-2-pyridinyl)thiourea offers several advantages for lab experiments. It is a stable and relatively easy to synthesize compound, making it readily available for research purposes. It also exhibits potent pharmacological activities, making it a promising lead compound for drug development. However, it has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

N-(4-fluorophenyl)-N'-(5-methyl-2-pyridinyl)thiourea offers several exciting future directions for research. One potential direction is to investigate its potential as a diagnostic agent for Alzheimer's disease. Another direction is to explore its use as a fluorescent probe for the detection of metal ions. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties for drug development.

Scientific Research Applications

N-(4-fluorophenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit promising anticancer, antidiabetic, antifungal, and anti-inflammatory activities. In addition, it has been investigated for its potential use as a diagnostic agent for Alzheimer's disease and as a fluorescent probe for the detection of metal ions.